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Compound of Interest

Compound Name: 8-Bromoquinolin-4(1H)-one

Cat. No.: B1280202

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, handling, and
Material Safety Data Sheet (MSDS) information for 8-Bromoquinolin-4(1H)-one (CAS No.
949507-29-3). As a crucial intermediate in various synthetic pathways, a thorough
understanding of its hazard profile is paramount for ensuring laboratory safety and regulatory
compliance.

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for 8-Bromoquinolin-4(1H)-
one is not readily available in the public domain. The information presented herein is a
consolidation of data from supplier information for the target compound and extrapolated from
the safety data of its close structural isomers, such as 8-bromoquinoline and other bromo-
substituted quinolinones. This guide should be used for informational and precautionary
purposes only. It is imperative to handle this compound with the utmost care and to conduct a
thorough risk assessment before use. The safety data of isomers may not be fully
representative of 8-Bromoquinolin-4(1H)-one.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 8-Bromoquinolin-4(1H)-one is
presented below. This information is critical for the proper design of experiments and for
understanding its behavior under various conditions.
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Property Value Source

CAS Number 949507-29-3 BLD Pharm[1]
Molecular Formula CoHeBrNO BLD Pharm[1]
Molecular Weight 224.05 g/mol BLD Pharm[1]

Keep in a dark place, sealed in

BLD Pharm[1]
dry, 2-8°C

Storage Conditions

Hazard Identification and GHS Classification

While a specific GHS classification for 8-Bromoquinolin-4(1H)-one is not available, an

inferred hazard profile can be constructed based on its isomers. The following table

summarizes the GHS classifications for closely related compounds.

Hazard . . Inferred from
Hazard Class Signal Word Pictogram
Statement Isomer
8-
Skin Bromoquinoling[
] o H315: Causes )
Corrosion/Irritatio o Warning GHSO07 2], 3-
skin irritation o
n Bromoquinoling[
3]
8-
Serious Eye H319: Causes Bromoquinoling[
Damage/Eye serious eye Warning GHSO07 2], 3-
Irritation irritation Bromoquinoling[
3]
Specific Target 8-
Organ Toxicity —  H335: May Bromoquinoline[
Single Exposure cause respiratory  Warning GHSO07 2], 3-
(Respiratory tract irritation Bromoquinoling[
irritation) 3]
Acute Toxicity, H302: Harmful if ) 8-Bromoquinolin-
Warning GHSO07
Oral swallowed 2(1H)-one[4]
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Precautionary Statements (Inferred):

e Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin
thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear
protective gloves/protective clothing/eye protection/face protection).[2][5]

e Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF
INHALED: Remove person to fresh air and keep comfortable for breathing),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER
or doctor/physician if you feel unwell).[5]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[2][5]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[6]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is essential when working with 8-Bromoquinolin-
4(1H)-one. The following workflow outlines the recommended procedures for safe handling and

storage.
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Figure 1. A generalized workflow for the safe handling of 8-Bromoquinolin-4(1H)-one.
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First-Aid Measures

In the event of exposure to 8-Bromoquinolin-4(1H)-one, immediate and appropriate first-aid
measures are crucial. The following procedures are based on the known hazards of its

isomers.
Exposure Route First-Aid Procedure
Remove the individual to fresh air and keep
) them comfortable for breathing. If breathing is
Inhalation

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[5]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[5][7]

Immediately rinse the eyes cautiously with
plenty of water for at least 15 minutes. Remove

Eye Contact contact lenses, if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[5][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , , _ _
unconscious person. Seek immediate medical

attention.[5]

Fire-Fighting Measures and Accidental Release

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Specific Hazards: Thermal decomposition may produce toxic gases, including nitrogen
oxides, carbon monoxide, carbon dioxide, and hydrogen bromide.[5]
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o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures:

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE), including respiratory protection, to avoid dust inhalation and
contact with skin and eyes. Ensure adequate ventilation.[9]

e Environmental Precautions: Prevent the material from entering drains or waterways.[9]

o Containment and Cleanup: Carefully sweep up the spilled solid, avoiding dust generation,
and place it into a suitable, labeled container for disposal.[9]

The logical relationship for responding to an accidental release is outlined below.
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Figure 2. Logical flow for responding to an accidental release of a hazardous chemical solid.

Toxicological Information

Specific toxicological data for 8-Bromoquinolin-4(1H)-one is not available. The primary health
concerns, based on its isomers, are irritation to the skin, eyes, and respiratory system. Chronic
exposure effects have not been determined. As a precautionary measure, it should be treated
as a compound with potential for toxicity, and exposure should be minimized.
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This guide is intended to raise awareness of the potential hazards associated with 8-
Bromogquinolin-4(1H)-one and to promote safe laboratory practices. Researchers are strongly
encouraged to seek out more specific safety information as it becomes available and to always
perform a thorough risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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